Cas no 97820-51-4 (5-(1-Methylethyl)-1H-indole)

• Product name: 5-(1-Methylethyl)-1H-indole
• CAS No: 97820-51-4
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• MDL: MFCD13177544
• CID: 801371
• PubChem ID: 10558918

5-(1-Methylethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methylethyl)-1H-indole
• 1H-Indole,5-(1-methylethyl)-(9CI)
• 5-propan-2-yl-1H-indole
• 1H-Indole, 5-(1-methylethyl)-
• 97820-51-4
• LBVLQBYXKBTHJA-UHFFFAOYSA-N
• CS-0029850
• 5-(2-propyl)indole
• 5-Isopropyl-1H-indole
• WS-01871
• F17759
• MFCD13177544
• A858608
• DTXSID50441661
• SCHEMBL84922
• DB-358530

• MDL： MFCD13177544
• Inchi： InChI=1S/C11H13N/c1-8(2)9-3-4-11-10(7-9)5-6-12-11/h3-8,12H,1-2H3
• InChI Key： LBVLQBYXKBTHJA-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC2=C(C=C1)NC=C2

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 15.8Ų
• Surface Charge: 0
• Tautomer Count: nothing